Cas no 101268-55-7 (Propanedioic acid, 2-propenyl-2-propynyl-, diethyl ester)

• Product Name: Propanedioic acid, 2-propenyl-2-propynyl-, diethyl ester
• CAS No: 101268-55-7
• Molecular Formula: C₁₃H₁₈O₄
• Molecular Weight: 238.27962
• MDL: MFCD00845709
• CID: 1128535
• PubChem ID: 10988319

Propanedioic acid, 2-propenyl-2-propynyl-, diethyl ester Properties

Names and Identifiers

• Propanedioic acid, 2-propenyl-2-propynyl-, diethyl ester
• diethyl 2-allyl-2-(prop-2-ynyl)malonate
• diethyl 2-prop-1-enyl-2-prop-1-ynylpropanedioate
• diethyl 2-prop-2-enyl-2-prop-2-ynylpropanedioate
• 1,3-diethyl 2-(prop-2-en-1-yl)-2-(prop-2-yn-1-yl)propanedioate
• 101268-55-7
• WTLVSRZNPGZLSM-UHFFFAOYSA-N
• SCHEMBL5820577
• MFCD00845709
• diethyl2-allyl-2-(prop-2-ynyl)malonate
• DA-34871
• Propanedioic acid, 2-(2-propen-1-yl)-2-(2-propyn-1-yl)-, 1,3-diethyl ester

• MDL： MFCD00845709
• InChIKey： WTLVSRZNPGZLSM-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O4/c1-5-9-13(10-6-2,11(14)16-7-3)12(15)17-8-4/h1,6H,2,7-10H2,3-4H3
• SMILES： C#CCC(CC=C)(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 238.12050905g/mol
• Heavy Atom Count: 17
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters